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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Delphinidin chloride

CAS No.: 8012-95-1

Cat. No.: S773479

Physicochemical Properties and Solubility

Delphinidin chloride is an anthocyanidin pigment with the molecular formula C1sH11ClO7 and a molecular
weight of 338.70 g/mol [1] [2] [3]. Its structure features multiple hydroxyl groups, making it highly polar

and soluble in specific solvents [4].

The table below summarizes key solubility data from supplier technical sheets:

Solvent Solubility Notes

DMSO 56.2 - 62.5 mg/mL (166.1 - Recommended for preparing stock solutions.
184.5 mM) [1] [2]

Water Soluble (exact concentration Stability in aqueous solution is highly pH-
not specified) [4] dependent.

In Vivo Formulation ~2.1-2.5mg/mL [2] See "Formulation Strategies" section for

Vehicles specific vehicle compositions.

Stability Profile and Influencing Factors
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Delphinidin chloride is inherently unstable, and its degradation is influenced by several environmental

factors [5].

e pH: The compound is stable only at acidic pH (< 3) and degrades rapidly under neutral or alkaline
physiological conditions [5]. In alkaline environments (pH >7), the anthocyanin structure degrades [6].

¢ Light: It is light-sensitive and should be protected from direct sunlight [5] [1].

e Temperature: High temperatures accelerate degradation. Solutions are recommended to be
prepared fresh and used immediately [2] [6]. For solid storage, a low temperature, sealed
environment away from moisture is advised [1] [2].

¢ Solution State: The compound is unstable in solution, and freshly prepared solutions are
recommended for experiments [2].

The key factors affecting delphinidin chloride's stability and the resulting consequences are summarized in

the diagram below.

Stabilizing Strategies
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Experimental Handling Protocols

Stock Solution Preparation

For in vitro studies, prepare stock solutions in DMSO [1] [2].

e Weighing: Bring the vial to room temperature before opening to prevent moisture condensation.
Weigh the desired amount of delphinidin chloride powder.

¢ Dissolution: Dissolve the powder in sterile DMSO to the target concentration (e.g., 50-60 mg/mL).
Sonication is recommended to aid dissolution.

¢ Aliquoting: Aliquot the stock solution into single-use vials.

e Storage: Store aliquots at -80°C and avoid freeze-thaw cycles. Keep away from light [1] [2].

In Vivo Formulation

Due to low bioavailability, advanced formulations are often necessary [5]. Below are two protocols for

preparing stabilized formulations for animal studies, adapted from supplier recommendations [2].

Protocol 1: Suspended Solution for Oral or Intraperitoneal Administration

¢ Final Concentration: 2.5 mg/mL
e Procedure:
o Prepare a DMSO stock solution at 25.0 mg/mL.
o Add 100 pL of the stock solution to 900 pL of 20% SBE-[3-CD in saline.
o Mix evenly until a suspension forms. This yields a final suspended solution of 2.5 mg/mL.
e Note: The 20% SBE-B-CD in saline should be prepared by dissolving SBE-3-CD powder in saline and
can be stored at 4°C for one week [2].

Protocol 2: Clear Solution for Broader Administration Routes

¢ Final Concentration: > 2.08 mg/mL

e Procedure:
o Prepare a DMSO stock solution at 20.8 mg/mL.
o Add 100 pL of the stock solution to 400 yL PEG300 and mix evenly.
o Add 50 pL Tween-80 and mix evenly.
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o Add 450 pL saline to adjust the volume to 1 mL. Mix until clear [2].

Advanced Formulation Strategies

To overcome stability and bioavailability challenges, consider these advanced strategies:

e Small Extracellular Vesicles (sEVs): One study successfully loaded delphinidin into sEVs, which
increased its anti-angiogenic potency by 2-fold to 100-fold across different assays by enhancing
stability and delivery [5].

¢ Cyclodextrin Complexation: Using sulfobutylether-f3-cyclodextrin (SBE--CD) to form an inclusion
complex is a proven method to create a stabilized, water-soluble powder, as used in an in vivo mouse
study [7].

Critical Experimental Considerations

¢ Fresh Preparation is Key: The most consistent results are achieved with freshly prepared solutions
[2].

e Validate Bioactivity: Due to rapid degradation, it is crucial to confirm the bioactivity of your final
working solution in your specific assay system.

e Control for Vehicle Effects: When using stabilizers like cyclodextrins or high concentrations of
DMSO, include appropriate vehicle controls to account for their potential biological effects.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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